2-Chloro-3-methylbenzene-1,4-diamine

• IUPAC Name: 2-chloro-3-methylbenzene-1,4-diamine
• InChI: InChI=1S/C7H9ClN2/c1-4-5(9)2-3-6(10)7(4)8/h2-3H,9-10H2,1H3
• InChI Key: VLYHDWNPLXOBEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)N)N
• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• CAS RN: 89856-66-6

Description

2-Chloro-3-methylbenzene-1,4-diamine, also known as 4-Chloro-3-methylbenzene-1,2-diamine, is an organic compound. It has a molecular weight of 156.61 and its molecular formula is C7H9ClN2. The compound is typically stored at room temperature and appears as a powder.

Synthesis Analysis

The synthesis of such compounds often involves electrophilic aromatic substitution reactions. A two-step mechanism is usually proposed for these reactions. In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C7H9ClN2/c1-4-5(9)2-3-6(10)7(4)8/h2-3H,9-10H2,1H3. This indicates that the compound contains a benzene ring with chlorine, methyl, and amine groups attached.

Chemical Reactions Analysis

The compound can undergo various chemical reactions due to the presence of the amine and chlorine groups. For instance, it may participate in electrophilic aromatic substitution reactions. The exact reactions would depend on the specific conditions and reactants present.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. Its melting point is between 89-90 degrees Celsius. More specific physical and chemical properties would require additional experimental data.

Scientific Research Applications

Synthesis and Characterization of New Polyimides

New polyimides containing pendent pentadecyl chains were synthesized using an unsymmetrical aromatic diamine derived from pentadecylphenol. These polyimides showed good solubility in organic solvents, could be cast into strong and flexible films, and exhibited good thermal stability with glass transition temperatures ranging from 158–206°C (Sadavarte et al., 2009).

Densities and Viscosities of Diaminotoluene Mixtures

The study measured densities and viscosities of binary mixtures of 4-methylbenzene-1,3-diamine and 2-methylbenzene-1,3-diamine in various solvents, providing insights into solute–solvent interactions and their implications for material properties (Zhu et al., 2014).

Fabrication of Poly(ether imide)s Thin Films for Gas Separation

A novel diamine with ether and phenyl linkages was used to synthesize aromatic poly(ether imide)s (PEI)s that are solution-processable and show potential for high-performance gas separation membrane applications. These PEIs exhibited high glass-transition temperatures and excellent mechanical properties, making them suitable for gas separation membranes (Dinari et al., 2015).

Corrosion Inhibition of Mild Steel

Novel Bis Schiff’s Bases were synthesized and evaluated for their corrosion inhibiting properties for mild steel in 1 M HCl. These compounds showed high corrosion inhibition efficiency, suggesting their potential use in industrial applications to protect steel from acid corrosion (Singh & Quraishi, 2016).

Safety and Hazards

The compound is classified as dangerous according to the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed, harmful in contact with skin or if inhaled, and may cause serious eye irritation. It is also suspected of causing genetic defects and may cause an allergic skin reaction.